![molecular formula C16H19N5O3S B5618441 1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[5-(1H-pyrazol-1-ylmethyl)-2-furyl]-1H-1,2,4-triazole](/img/structure/B5618441.png)
1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[5-(1H-pyrazol-1-ylmethyl)-2-furyl]-1H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound of interest belongs to a category of heterocyclic compounds that incorporate multiple rings, including triazole, pyrazole, and thiophene moieties. These structures are significant in the field of medicinal chemistry due to their diverse biological activities and potential pharmacological applications. The synthesis of such compounds typically involves multi-step reactions, leveraging the reactivity of their constituent heterocycles.
Synthesis Analysis
The synthesis of related compounds often involves Cu(I) catalyzed 1,3-dipolar cycloaddition reactions, starting from heteroaryl prop-2-yn-1-yl carboxylate and aromatic azides. This approach has been utilized to synthesize ester-linked 1,4-disubstituted 1,2,3-triazoles with furyl/thienyl moiety, showcasing moderate to good antimicrobial activity (Kaushik et al., 2017).
Molecular Structure Analysis
Structural analysis, including X-ray crystallography, is pivotal in confirming the molecular geometry of synthesized compounds. For instance, the structure of a synthesized compound was confirmed by X-ray crystallography, providing insights into its 3D conformation and molecular interactions (Kaushik et al., 2017).
Chemical Reactions and Properties
The chemical reactivity of these compounds often includes their ability to undergo further functionalization or participate in biological interactions. Studies have shown that incorporating triazole and pyrazole fragments can significantly influence the biological activity of the compounds, suggesting their interaction with various biological targets (Fedotov et al., 2022).
Physical Properties Analysis
Physical properties, such as solubility, melting points, and crystal structure, play a crucial role in the application of these compounds. Detailed characterization, including NMR and IR spectroscopy, supports the identification and purity assessment of the synthesized compounds (Karrouchi et al., 2016).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents and conditions, determine the compounds' utility in various applications. For instance, the synthesis and properties study of triazole-thiadiazoles highlighted the significance of the structural combination of heterocycles in one molecule, increasing the likelihood of interaction with biological targets (Fedotov et al., 2022).
properties
IUPAC Name |
3-[3-ethyl-5-[5-(pyrazol-1-ylmethyl)furan-2-yl]-1,2,4-triazol-1-yl]thiolane 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O3S/c1-2-15-18-16(21(19-15)12-6-9-25(22,23)11-12)14-5-4-13(24-14)10-20-8-3-7-17-20/h3-5,7-8,12H,2,6,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYZJEJFKKQOBDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN(C(=N1)C2=CC=C(O2)CN3C=CC=N3)C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,1-dioxidotetrahydro-3-thienyl)-3-ethyl-5-[5-(1H-pyrazol-1-ylmethyl)-2-furyl]-1H-1,2,4-triazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.